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Compound of Interest

Compound Name: 4-Benzyloxybenzonitrile

Cat. No.: B1332359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical properties,
synthesis, and potential biological relevance of 4-Benzyloxybenzonitrile. The information is

curated to support research and development activities in medicinal chemistry and materials
science.

Core Properties of 4-Benzyloxybenzonitrile

4-Benzyloxybenzonitrile is an aromatic ether and nitrile compound with the chemical formula

C14H11NO. Its structure features a benzonitrile moiety linked to a benzyl group through an ether
linkage. This compound is of interest as a building block in organic synthesis and may possess
biological activities relevant to drug discovery.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-
Benzyloxybenzonitrile.
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Property Value Reference
Molecular Formula C14H11NO

Molecular Weight 209.24 g/mol

Melting Point 94 °C

Boiling Point 173-175 °C at 0.1 mmHg

Density 1.14 + 0.1 g/cm3 (Predicted)

- Almost transparent in hot
Solubility

methanol.
White to almost white powder
Appearance
or crystals.
Spectral Data Type Description
Expected signals for aromatic protons of both
the benzonitrile and benzyl rings, and a
1H NMR o _
characteristic singlet for the benzylic methylene
protons.
Expected signals for the aromatic carbons, the
13C NMR o _
nitrile carbon, and the benzylic carbon.
Characteristic absorption bands for the nitrile
IR Spectroscopy (C=N) stretch, C-O-C ether linkage, and

aromatic C-H bonds.

M Spect . A molecular ion peak corresponding to the
ass Spectrometry _
molecular weight of the compound.

Experimental Protocols: Synthesis of 4-
Benzyloxybenzonitrile
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The synthesis of 4-Benzyloxybenzonitrile can be achieved via a Williamson ether synthesis, a
robust and widely used method for preparing ethers. This protocol is adapted from the
synthesis of the analogous compound, 4-allyloxy benzonitrile.

Williamson Ether Synthesis of 4-Benzyloxybenzonitrile

This procedure involves the reaction of 4-cyanophenol with benzyl bromide in the presence of
a base.

Materials:

e 4-Cyanophenol

e Benzyl bromide

e Potassium carbonate (K2CO3s)

e Acetone

e Benzene

e 5% Sodium hydroxide (NaOH) agueous solution
o Water

e Anhydrous sodium sulfate (Na2S0a4)

¢ n-Hexane

Ethyl ether
Procedure:

 In a round-bottom flask, combine 4-cyanophenol, benzyl bromide, and potassium carbonate
in acetone.

o Reflux the mixture with stirring for 4 hours.

o After reflux, distill off the acetone.
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e To the residue, add water and extract the mixture with benzene.

o Wash the benzene layer sequentially with a 5% sodium hydroxide aqueous solution and then
with water.

» Dry the organic layer over anhydrous sodium sulfate.
« Distill off the solvent to obtain the crude product.

o The crude product can be further purified by crystallization from a mixture of n-hexane and
ethyl ether to yield colorless crystals of 4-Benzyloxybenzonitrile.[1]

Potential Biological Significance and Signaling
Pathways

While direct studies on the biological signaling pathways of 4-Benzyloxybenzonitrile are not
extensively documented, research on the closely related compound, 4-(Benzyloxy)phenol (4-
BOP), offers valuable insights. 4-BOP has been shown to play a role in the immune response
to mycobacterial infections by modulating the p53-mediated IL-35 signaling pathway, which in
turn influences the JAK1/STAT3 pathway in human macrophages.[2] This suggests that
compounds with a benzyloxy-phenyl scaffold may have immunomodulatory properties.

The following diagram illustrates the signaling pathway influenced by 4-(Benzyloxy)phenol,
which could be a relevant area of investigation for 4-Benzyloxybenzonitrile.

Caption: p53-mediated IL-35 signaling pathway influenced by 4-(Benzyloxy)phenol.

Experimental Workflow for Synthesis

The following diagram outlines the key steps in the laboratory synthesis of 4-
Benzyloxybenzonitrile.

Caption: Experimental workflow for the synthesis of 4-Benzyloxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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